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Compound of Interest

Compound Name: DFX117

Cat. No.: B15568789

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of DFX117, a potent dual inhibitor of c-Met and PI13Ka. Adherence to these guidelines
is crucial for ensuring the stability, and activity of the compound for in vitro and in vivo
experimental use.

Introduction

DFX117 is a small molecule inhibitor targeting both the c-Met (hepatocyte growth factor
receptor) and the p110a subunit of phosphatidylinositol 3-kinase (PI13Ka). Aberrant activation of
the c-Met and PI3K/AKT signaling pathways is a hallmark of various cancers, promoting cell
proliferation, survival, and migration. By dually targeting these pathways, DFX117 presents a
promising therapeutic strategy for cancers dependent on this signaling axis, such as non-small
cell lung cancer. Accurate and consistent preparation of DFX117 stock solutions is the first
critical step for reliable experimental outcomes.

Physicochemical Properties and Solubility

A summary of the key quantitative data for DFX117 is presented in Table 1. This information is
essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 573.55 g/mol MedchemExpress
Appearance Crystalline solid General knowledge
Primary Solvent Dimethyl Sulfoxide (DMSO) MedchemExpress
Solubility in DMSO =100 mg/mL MedchemExpress
CAS Number Not specified N/A

Table 1: Physicochemical and Solubility Data for DFX117

Experimental Protocol: Preparation of a 10 mM
DFX117 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DFX117 in dimethyl
sulfoxide (DMSO).

Materials:

DFX117 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.
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o Equilibration: Allow the vial of DFX117 powder to equilibrate to room temperature before
opening to minimize moisture condensation.

e Weighing: Accurately weigh the desired amount of DFX117 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.74
mg of DFX117 (see calculation below).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
DFX117 powder.

e Mixing: Vortex the solution until the DFX117 is completely dissolved. Gentle warming in a
water bath (not exceeding 37°C) can be used to aid dissolution if necessary. Ensure the
solution is clear and free of particulates.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

o Labeling: Clearly label each aliquot with the compound name (DFX117), concentration (10
mM), solvent (DMSO), date of preparation, and your initials.

o Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Calculation for a 10 mM Stock Solution:

e Formula: Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
¢ Mass (mg): (0.010 mol/L) x (0.001 L) x (573.55 g/mol ) = 0.0057355 g =5.74 mg

Storage and Stability

Proper storage is critical to maintain the integrity of the DFX117 stock solution.

Storage Condition Stability
-20°C Up to 1 year
-80°C Up to 2 years
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Table 2: Recommended Storage Conditions for DFX117 Stock Solution in DMSO
Important Considerations:

o Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution
can lead to degradation of the compound. It is highly recommended to prepare single-use
aliquots.

o Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.
Use anhydrous DMSO and keep vials tightly sealed.

» Light Sensitivity: While not explicitly stated, it is good practice to protect the stock solution
from direct light by using amber vials or by wrapping clear vials in foil.

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the experimental workflow for preparing the DFX117 stock
solution and the signaling pathway it inhibits.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15568789?utm_src=pdf-body
https://www.benchchem.com/product/b15568789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Weigh DFX117 Powder

Add Anhydrous DMSO
(Vortex to Dissolve)

Storage &vHandling

Gliquot into Single-Use Tubes)
(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Experimental workflow for DFX117 stock solution preparation.
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Caption: DFX117 dually inhibits the c-Met and PI3K signaling pathways.

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
DFX117 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568789#how-to-prepare-dfx117-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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